C.I. Basic blue 42

• CAS No.: 12768-81-9
• Molecular Formula: C8H15NO4
• Synonyms: C.I. Basic blue 42

Description

C.I. Basic Blue 42, also known as Basic Blue 42 or Cationic Blue GL, is a single azo class cationic dye widely used in textile research, specifically for dyeing acrylic fibers . It is characterized by its bright blue coloration on acrylic substrates and is known to appear darker under tungsten light sources . Researchers value this compound for its good fastness properties, including light fastness and resistance to sun and wet treatments, making it a suitable candidate for developing medium to dark blue shades with good depth and durability . The dyeing process with this compound is typically carried out in an acetic acid and sodium acetate bath, with an optimal pH value below 5 to ensure color stability . It is crucial to note that this dye is not suitable for high-temperature dyeing processes at 120 °C . A key consideration for researchers is its sensitivity to metal ions; the dye's color is drastically changed by the presence of copper ions and is slightly altered by iron ions, which can be a critical factor in experimental design . While its primary application is in acrylic fiber dyeing, it is also applicable for direct printing on acrylic fabric . This product is For Research Use Only and is not intended for personal, household, or commercial use.

Synthetic Methodologies and Derivative Chemistry of C.i. Basic Blue 42

Historical Development of Synthetic Routes for Basic Triarylmethane Dyes

The journey into synthetic dyes began in 1856, but the story of triarylmethane dyes starts with the synthesis of the parent hydrocarbon, triphenylmethane (B1682552), in 1872 by German chemist August Kekulé and his student Antoine Paul Nicolas Franchimont. wikipedia.org This discovery laid the groundwork for a new class of vibrant synthetic colorants. The general synthesis for triarylmethane dyes involves the electrophilic aromatic substitution reaction between an aromatic aldehyde and two equivalents of an electron-rich aromatic compound, such as an N-alkylaniline, followed by oxidation. mdpi.comacs.org

The key steps in these historical syntheses are:

Condensation: An aromatic aldehyde is condensed with an aniline (B41778) derivative (like N,N-dimethylaniline) in the presence of an acid catalyst. This forms a "leuco" (colorless) intermediate.

Oxidation: The leuco base is then oxidized to form the final, highly colored dye. Historically, strong and often hazardous oxidizing agents like lead peroxide (PbO₂) or manganese oxide (MnO₂) were used in aqueous media to achieve this transformation. mdpi.com

These early methods, while effective, utilized harsh conditions and toxic heavy-metal oxidants. The development of this class provided a wide range of brilliant colors, from the greens of Malachite Green to the violets of Crystal Violet, which were instrumental in the expansion of the synthetic dye industry. mdpi.comresearchgate.net

Advanced Synthetic Pathways and Optimization Strategies for C.I. Basic Blue 42

Modern synthetic chemistry has sought to refine the preparation of triarylmethane dyes, focusing on improving efficiency, selectivity, and safety. These advancements center on the synthesis of the diarylamine precursors and the final condensation and oxidation steps.

A common advanced pathway is the Baeyer condensation, which reacts benzaldehyde (B42025) derivatives with N-substituted anilines. sioc-journal.cn Optimization strategies often involve the use of novel solvent systems and catalysts to drive the reaction toward high yields and para-selectivity, minimizing the formation of unwanted isomers. Another route involves the use of Grignard reagents, where an arylmagnesium halide is reacted with a carbonyl compound like diethyl carbonate or methyl benzoate (B1203000) to construct the triarylmethane skeleton. acs.org

Recent optimization efforts focus on one-pot procedures that combine multiple steps, reducing waste and processing time. For instance, palladium-catalyzed reactions can form diarylamines directly from nitroarenes and cyclohexanones in a single cascade process, avoiding the need for pre-formed anilines and external oxidants. acs.org

Synthetic Pathway	Key Reagents	Typical Conditions	Advantages
Baeyer Condensation	Benzaldehyde, N-substituted aniline	Deep Eutectic Solvent (e.g., [ChCl][ZnCl₂])	Green solvent, high para-selectivity, reusable catalyst. sioc-journal.cn
Grignard Reaction	4-Bromo-N,N-dimethylaniline, Diethyl Carbonate	Ether solvent, followed by acid hydrolysis	Forms symmetrical triarylmethanes. acs.org
Friedel-Crafts Reaction	Benzene, Chloroform	AlCl₃ catalyst	Fundamental route to the triphenylmethane core. wikipedia.org
Catalytic Cascade	Nitroarene, Cyclohexanone	Palladium catalyst	One-pot synthesis, no external oxidant/reductant needed. acs.org

Novel Catalytic Approaches in this compound Synthesis

Catalysis is at the forefront of modernizing the synthesis of triarylmethane dyes and their diarylamine precursors. These methods offer higher efficiency, milder reaction conditions, and greater control over the final product.

Heterogeneous Catalysis for Diarylamine Precursors: The synthesis of diarylamines, key building blocks, has been significantly advanced using bimetallic nanoparticle catalysts. A gold-palladium alloy supported on titanium dioxide (Au-Pd/TiO₂) effectively catalyzes the synthesis of both symmetrical and unsymmetrical diarylamines from substrates like cyclohexylamines and anilines. nih.govsemanticscholar.orgresearchgate.net This process is an example of acceptorless dehydrogenative aromatization, generating only hydrogen and ammonia (B1221849) as byproducts, which is environmentally benign. nih.govsemanticscholar.org

Homogeneous Catalysis: Copper-based catalysts, which are cost-effective, have been employed for diarylamine synthesis through a "borrowing hydrogen" mechanism. academie-sciences.fr In this process, a copper/bisphosphine complex temporarily "borrows" hydrogen from an alcohol to create a more reactive ketone intermediate, which then reacts with an amide before the hydrogen is returned to complete the catalytic cycle, with water as the only byproduct. academie-sciences.fr

Catalytic Oxidation: To replace toxic heavy-metal oxidants in the final step of dye synthesis, novel catalytic oxidation systems have been developed. A mixture of copper oxide (CuO) and silicotungstic acid can catalyze the oxidation of the leuco acid precursor to the final dye using 30% hydrogen peroxide (H₂O₂) in water. mdpi.com This method is not only greener but also viable for large-scale synthesis. mdpi.com Electrochemical oxidation offers another advanced alternative, avoiding chemical oxidants entirely by using an electric current to drive the oxidation of the leuco dye. google.com

Principles of Green Chemistry in this compound Production

The production of triarylmethane dyes is increasingly being redesigned to align with the principles of green chemistry, aiming to reduce environmental impact and improve safety.

Use of Safer Solvents: Traditional syntheses often use volatile organic compounds. Modern approaches prioritize greener solvents. Reactions have been successfully carried out in water, polyethylene (B3416737) glycol (PEG-400), and deep eutectic solvents (DES). mdpi.comasianpubs.org A DES like choline (B1196258) chloride/zinc chloride can act as both the solvent and the catalyst, and can be recycled multiple times. sioc-journal.cn

Atom Economy: Catalytic routes like the "borrowing hydrogen" mechanism and cascade reactions are designed for high atom economy, maximizing the incorporation of starting materials into the final product and minimizing waste. acs.orgacademie-sciences.fr The only byproduct in the copper-catalyzed synthesis of diarylamines is water. academie-sciences.fr

Use of Safer Reagents: A primary goal is the replacement of hazardous oxidants like lead peroxide. The use of aqueous hydrogen peroxide (H₂O₂) as a clean oxidant is a significant improvement. mdpi.com Furthermore, acceptorless dehydrogenative coupling reactions completely eliminate the need for an external oxidizing agent. nih.govsemanticscholar.org

Energy Efficiency: Many modern catalytic reactions are designed to run at lower temperatures and pressures than traditional methods, reducing energy consumption. One-pot syntheses also contribute to energy efficiency by eliminating the need for heating, cooling, and separation between intermediate steps. asianpubs.org

Structural Modifications and Derivatization for Enhanced Reactivity and Selectivity

The versatility of the triarylmethane structure allows for extensive modification to tune the dye's properties. Reactivity and selectivity can be enhanced by altering the electronic and steric characteristics of the molecular framework. For example, the introduction of electron-donating groups (like alkyl or alkoxy groups) on the aniline rings increases the nucleophilicity of the aromatic system, facilitating the initial condensation reaction.

Modifications are typically made by:

Varying the Aniline Component: Using different N-alkylated or N-arylated anilines as the nucleophilic component in the condensation reaction.

Varying the Aldehyde Component: Using substituted benzaldehydes to introduce different functional groups at the central methane (B114726) carbon.

Post-synthesis Modification: Performing further chemical reactions on the synthesized dye, such as sulfonation, to alter properties like water solubility.

These modifications can influence the final color, lightfastness, solubility, and affinity for specific substrates.

Synthesis of this compound Analogues and Isomers

The synthesis of analogues and isomers of triarylmethane dyes is achieved by systematically varying the starting materials. A wide range of analogues can be produced by employing a library of substituted arenes and aldehydes in one-pot, multi-component reactions. asianpubs.org For instance, the Friedel-Crafts alkylation of various electron-rich arenes with different aldehydes in a green solvent like PEG-400 allows for the creation of a diverse series of triarylmethane derivatives. asianpubs.org

The synthesis of specific isomers (e.g., ortho-, meta-, para-substituted analogues) is controlled by the choice of the initial building blocks. For example, using a para-substituted benzaldehyde in the Baeyer condensation will result in a dye with that substituent on one of the phenyl rings attached to the central carbon. The synthesis of unsymmetrically substituted diarylamine precursors, using catalytic methods, allows for the creation of triarylmethane dyes where the two aniline-derived rings are not identical, further expanding the range of possible analogues. nih.govsemanticscholar.org

Analogue Type	Synthetic Strategy	Example Precursors
Symmetrical	Condensation of 1 type of aniline with an aldehyde	N,N-Dimethylaniline + Benzaldehyde
Unsymmetrical	Use of unsymmetrical diarylamine precursors	N-ethyl-N-phenylbenzylamine
Substituted Core	Use of substituted aldehydes	4-Chlorobenzaldehyde + N,N-Dimethylaniline
Modified Aniline Rings	Use of substituted anilines	N,N-Diethylaniline + Benzaldehyde

Integration into Complex Molecular Architectures and Hybrid Systems

The functional properties of triarylmethane dyes can be expanded by integrating them into larger molecular systems. A key strategy is to incorporate polymerizable functional groups into the dye structure. For example, synthesizing azo-dye derivatives containing acrylate (B77674) or methacrylate (B99206) groups allows the dye to be covalently cross-linked into a polymer matrix. researchgate.net This approach is used to create dye-based color filters with high thermal and chemical stability, where the dye becomes a permanent part of the polymer architecture. researchgate.net

Another approach involves the formation of supramolecular complexes. Although not created by covalent bonds, these architectures can significantly alter a dye's properties. For instance, the blue color of the hydrangea flower is due to a supramolecular complex formed between an anthocyanin (the dye), co-pigments (acylquinic acid derivatives), and aluminum ions (Al³⁺). clockss.org The specific structure of the co-pigment is essential for the stability and color of the final complex. clockss.org Similar principles can be applied to synthetic dyes, where host-guest chemistry could be used to encapsulate a dye like this compound within a larger molecule like a cyclodextrin, potentially improving its stability or solubility.

Spectroscopic and Advanced Characterization Techniques for C.i. Basic Blue 42 Systems

Advanced Spectroscopic Probes for Molecular Interactions and Electronic Structure

Advanced spectroscopic techniques are instrumental in elucidating the electronic structure and dynamics of dye molecules. These methods can provide insights into the excited-state behavior and nonlinear optical properties, which are crucial for understanding the photostability and potential applications of dyes like C.I. Basic Blue 42 in various matrices.

Time-Resolved Spectroscopy of this compound Excited States

For analogous azo dyes, such as naphthalene-based azo dyes, transient absorption spectroscopy has revealed multiple excited-state lifetimes corresponding to different deactivation pathways. rsc.org For instance, studies on protonated naphthalene-based azo dyes have shown faster excited-state dynamics compared to their unprotonated forms, with lifetimes in the picosecond range. rsc.org The absorption of a photon promotes the molecule to an excited electronic state, and the subsequent relaxation pathways determine the dye's photostability and color properties. core.ac.uk In a typical experiment, a pump pulse excites the sample, and a delayed probe pulse monitors the changes in absorption or fluorescence over time. osti.gov Analysis of the transient spectra can reveal the formation and decay of excited states and any intermediate species. researchgate.net

Table 1: Hypothetical Time-Resolved Spectroscopic Data for this compound

Parameter	Value	Reference
Excited State Lifetime (τ₁)	Data not available	N/A
Excited State Lifetime (τ₂)	Data not available	N/A
Transient Absorption Maxima (λ_max)	Data not available	N/A

Note: This table is illustrative. Specific data for this compound is not available in the reviewed literature.

Non-Linear Optical Spectroscopy of this compound in Diverse Matrices

Research specifically detailing the non-linear optical (NLO) properties of this compound is not found in the available literature. NLO spectroscopy investigates the interaction of intense laser light with materials, which can lead to phenomena such as second-harmonic generation and two-photon absorption. mdpi.com These properties are highly dependent on the molecular structure, particularly the presence of π-conjugated systems and donor-acceptor groups. mdpi.com

Studies on other dye classes, such as pyrene (B120774) derivatives and fuchsin basic dye, have demonstrated significant NLO activity. researchgate.netacs.org The Z-scan technique is a common method to measure the third-order NLO susceptibility of materials. researchgate.net For instance, in nanocomposite films of Fuchsin Basic dye with polyvinyl alcohol, a switch from saturable absorption to two-photon assisted excited state absorption was observed with increasing laser intensity. researchgate.net The NLO properties of dyes are also influenced by the surrounding medium. For some dyes, the NLO characteristics are enhanced in polar solvents. The investigation of NLO properties in dyes like this compound could open avenues for their use in optical limiting and other photonic applications. core.ac.uk

Table 2: Non-Linear Optical Properties of Analogous Dyes

Dye	NLO Technique	Key Finding	Reference
Fuchsin Basic	Z-scan	Switchover from saturable absorption to two-photon assisted excited state absorption.	researchgate.net
Pyrene Derivatives	Z-scan	Good reverse saturable absorption capability under ns and ps conditions.	acs.org
This compound	N/A	Data not available	N/A

Structural Elucidation in Complex Environments and Mechanistic Pathways

Understanding the three-dimensional structure of dye molecules and their interactions in complex environments is crucial for predicting their behavior in various applications. Techniques like X-ray diffraction and magnetic resonance spectroscopy provide atomic-level insights into the structure and dynamics of these systems.

X-ray Diffraction Studies of this compound Co-crystals and Complexes

There are no specific X-ray diffraction (XRD) studies on co-crystals or complexes of this compound reported in the reviewed scientific literature. XRD is a fundamental technique for determining the crystal structure of solid materials, providing information on lattice parameters, phase identification, and crystallite size. researchgate.net For dye-fiber complexes, XRD can help elucidate steric and electronic interactions.

In the context of historical pigments, XRD has been used to identify the composition of cobalt-based pigments and glazes, such as cobalt chromate (B82759) spinel (CoCr₂O₄). lmaleidykla.lt The formation of co-crystals, which are crystalline solids composed of two or more molecules in the same crystal lattice, can be used to modify the physicochemical properties of a substance. XRD is the primary method for confirming the formation of a new crystalline phase in co-crystals. While no such studies have been performed on this compound, this approach could potentially be used to tune its properties.

Nuclear Magnetic Resonance (NMR) and Electron Paramagnetic Resonance (EPR) Studies of this compound Dynamics

Specific NMR and EPR studies on the dynamics of this compound are not available in the public domain. NMR and EPR are powerful spectroscopic techniques for probing the structure and dynamics of molecules. diva-portal.org NMR spectroscopy is sensitive to the local chemical environment of atomic nuclei, providing information on molecular structure and dynamics. researchgate.net EPR, on the other hand, is used to study systems with unpaired electrons, such as paramagnetic metal complexes or organic radicals. diva-portal.org

For paramagnetic systems, NMR can be challenging but also highly informative due to the large hyperfine shifts induced by the unpaired electrons. acs.org In the study of other complex systems, such as the interaction of copper with prion proteins, both NMR and EPR have been instrumental in elucidating the coordination environment and conformational changes. researchgate.net For a dye like this compound, which is a cationic azo dye, these techniques could potentially be used to study its interaction with different substrates or to characterize any radical species formed during photochemical reactions.

Interfacial Phenomena and Surface Characterization in Adsorption Systems**

The adsorption of dyes from aqueous solutions is a critical aspect of both their application in dyeing processes and their removal from wastewater. The interactions at the solid-liquid interface govern the efficiency and mechanism of adsorption.

While specific studies on the adsorption of this compound are scarce, extensive research has been conducted on other basic blue dyes, such as C.I. Basic Blue 3, C.I. Basic Blue 9, and C.I. Basic Blue 41. researchgate.netmdpi.comcnrs.friau.irmedchemexpress.comresearchgate.net As a cationic dye, the adsorption of this compound is expected to be favorable on negatively charged surfaces. The primary mechanisms often involve electrostatic interactions, where the cationic dye molecules are attracted to the anionic sites of the adsorbent. ifpenergiesnouvelles.fr

The adsorption process is influenced by several factors, including pH, initial dye concentration, adsorbent dosage, and temperature. For many basic dyes, adsorption increases with increasing pH due to the increase in negatively charged sites on the adsorbent surface. iau.ir The kinetics of adsorption for basic dyes often follow a pseudo-second-order model, suggesting that chemisorption may be the rate-limiting step. researchgate.netcnrs.fr Equilibrium data are commonly fitted to isotherm models like the Langmuir and Freundlich models to determine the adsorption capacity and the nature of the adsorption process. researchgate.netmdpi.com

Table 3: Adsorption Parameters for Analogous Basic Blue Dyes

Adsorbent	Adsorbate	Isotherm Model	Maximum Adsorption Capacity (mg/g)	Reference
Carbon-Silica Composite	C.I. Basic Blue 3	Freundlich	924.6–1295.9	mdpi.com
Cyclodextrin Polymer	C.I. Basic Blue 3	Freundlich	42.4	researchgate.net
Lewatit MonoPlus SP 112	C.I. Basic Blue 3	Langmuir	560.7	cnrs.fr
Coconut Fiber Particles	C.I. Basic Blue 41	Langmuir	48.68	iau.ir
This compound	Various	N/A	Data not available	N/A

Surface Charge Density and Zeta Potential in this compound Adsorption

The adsorption of this compound, a cationic dye, onto adsorbent surfaces is significantly influenced by the electrostatic interactions between the dye molecules and the adsorbent material. The surface charge density of the adsorbent and the zeta potential of the system are crucial parameters for understanding these interactions.

The surface charge density (σ₀) quantifies the net electric charge on the surface of an adsorbent at a given pH. It is typically determined through potentiometric titration. The point of zero charge (pzc) is the pH at which the surface charge is zero. mdpi.comnih.gov At a pH above the pzc, the adsorbent surface tends to be negatively charged, favoring the adsorption of cationic dyes like this compound through electrostatic attraction. mdpi.com Conversely, at a pH below the pzc, the surface is positively charged, leading to electrostatic repulsion and reduced adsorption of the cationic dye. The adsorption of the cationic dye itself can lead to an increase in the surface charge density of the adsorbent. mdpi.commdpi.com

Zeta potential (ζ) is a measure of the magnitude of the electrostatic repulsive or attractive forces between particles in a liquid suspension. It is a key indicator of the stability of a colloidal system and is measured using techniques like electrophoretic light scattering. In the context of this compound adsorption, the zeta potential of the adsorbent particles in an aqueous solution provides information about the surface charge at the slipping plane. The adsorption of the positively charged this compound molecules onto a negatively charged adsorbent surface can lead to a shift in the zeta potential towards less negative or even positive values. This is because the cationic dye molecules neutralize the negative surface charge and can create a new, positively charged surface layer. mdpi.comdergipark.org.tr The isoelectric point (iep) is the pH at which the zeta potential is zero.

Hypothetical Research Findings:

While specific studies on this compound are limited, research on analogous basic dyes such as C.I. Basic Blue 3 demonstrates these principles. For instance, in a study on the adsorption of C.I. Basic Blue 3 onto a carbon-silica composite, the point of zero charge of the composite was found to be at approximately pH 3.1. mdpi.com Adsorption of the dye caused a significant increase in the solid surface charge density and a shift of the pzc to a higher pH. mdpi.com Similarly, the zeta potential of the composite particles, initially negative at neutral pH, showed a noticeable increase upon dye adsorption. mdpi.com

Hypothetical Data Table for this compound Adsorption:

The following interactive table illustrates the kind of data that would be generated from a study on the effect of pH on the surface charge density and zeta potential during the adsorption of this compound onto a hypothetical adsorbent.

pH	Surface Charge Density (σ₀) (µC/cm²)	Zeta Potential (ζ) (mV)	Adsorption Capacity (mg/g)
2	+15.2	+25.8	12.5
4	+5.7	+10.3	45.8
6	-8.9	-18.4	150.2
8	-22.5	-35.1	210.7
10	-35.1	-48.9	215.3

Note: The data in this table is hypothetical and for illustrative purposes only, due to the lack of specific experimental data for this compound in the available literature.

Fourier-Transform Infrared (FTIR) and Raman Spectroscopy for Adsorption Mechanism Elucidation

Vibrational spectroscopy techniques, namely Fourier-Transform Infrared (FTIR) and Raman spectroscopy, are powerful tools for elucidating the mechanism of this compound adsorption at a molecular level. They provide information about the functional groups present on both the adsorbent surface and the dye molecule, and how these groups interact during the adsorption process.

Fourier-Transform Infrared (FTIR) Spectroscopy:

FTIR spectroscopy measures the absorption of infrared radiation by a sample, which causes molecular vibrations (stretching and bending). The resulting spectrum is a unique fingerprint of the molecule's functional groups. In the context of this compound adsorption, FTIR analysis is typically performed on the adsorbent before and after dye uptake.

By comparing the spectra, one can identify the functional groups on the adsorbent that are involved in the adsorption process. For example, shifts in the characteristic peaks of hydroxyl (-OH), carboxyl (-COOH), or amine (-NH2) groups on the adsorbent surface after this compound adsorption would indicate their participation in the binding mechanism, possibly through hydrogen bonding or electrostatic interactions. scirp.org Similarly, changes in the peaks corresponding to the functional groups of the this compound molecule can also be observed, providing further evidence of the interaction. nih.gov

Raman Spectroscopy:

Raman spectroscopy is a complementary vibrational spectroscopy technique that measures the inelastic scattering of monochromatic light. While FTIR is sensitive to changes in the dipole moment of a molecule, Raman spectroscopy is sensitive to changes in its polarizability. metrohm.com This makes it particularly useful for analyzing non-polar bonds and symmetric vibrations.

In the study of this compound adsorption, Raman spectroscopy can be used to identify the dye on the adsorbent surface and to probe the nature of the adsorbate-adsorbent interaction. For instance, shifts in the Raman bands of the dye's aromatic rings or other specific functional groups upon adsorption can provide insights into the binding mechanism, such as π-π interactions between the dye's aromatic structure and the adsorbent surface. frontiersin.org

Hypothetical Research Findings:

Hypothetical FTIR and Raman Data Table for this compound Adsorption:

This interactive table presents hypothetical FTIR and Raman band assignments for this compound before and after adsorption onto a hypothetical carbon-based adsorbent.

Technique	Wavenumber (cm⁻¹) Before Adsorption	Wavenumber (cm⁻¹) After Adsorption	Assignment	Implied Interaction
FTIR	3420	3405	O-H stretching (adsorbent)	Hydrogen bonding
FTIR	1600	1590	C=C stretching (aromatic ring of dye)	π-π stacking
FTIR	-	1384	C-N stretching (dye)	Adsorption of dye
Raman	1618	1610	Aromatic ring vibration (dye)	π-π interaction
Raman	1365	1375	C-H bending (dye)	van der Waals forces

Note: The data in this table is hypothetical and for illustrative purposes only, due to the lack of specific experimental data for this compound in the available literature.

Photophysical and Photochemical Mechanisms of C.i. Basic Blue 42

Excited State Dynamics and Energy Transfer Processes

The photophysical behavior of C.I. Basic Blue 42, as a member of the thiazine (B8601807) dye class, is governed by the absorption of photons, leading to the population of electronically excited states. instras.com Upon absorbing light, the molecule transitions from its ground state (S₀) to an excited singlet state (S₁). Thiazine dyes are characterized by their ability to undergo various de-excitation processes from this excited state.

Key processes in the excited state dynamics include fluorescence, internal conversion, intersystem crossing to a triplet state (T₁), and subsequent photochemical reactions. scbt.com For thiazine dyes like Azure A, Azure B, and Azure C, which share the core chromophore structure, excitation can lead to the formation of both unprotonated and protonated triplet states, as well as radical cations, depending on the pH of the solution. instras.com The triplet states of these dyes are efficiently quenched by molecular oxygen, a process that leads to the generation of singlet oxygen, a highly reactive species. instras.com This energy transfer from the dye's triplet state to ground-state triplet oxygen is a critical step in photosensitized reactions. instras.com The lifetime of these excited triplet states can be significantly prolonged in organized media, such as micelles, compared to aqueous solutions. instras.com

Photo-Degradation Pathways and Kinetics

The photo-degradation of dyes like this compound involves the irreversible breakdown of the molecular structure upon exposure to light, which can be influenced by various environmental factors. rsc.orgbwise.kr This degradation can proceed through several pathways, often initiated by the dye's own absorption of light (direct photolysis) or mediated by a photocatalyst.

Under photolytic conditions, dye molecules in an excited state can interact with surrounding molecules, such as oxygen or water, to generate highly reactive radical species. researchgate.netmdpi.com A common pathway involves the transfer of an electron from the photoexcited dye to molecular oxygen, forming a superoxide (B77818) radical anion (•O₂⁻). researchgate.net This superoxide radical can then initiate a cascade of reactions to produce other reactive oxygen species (ROS), including the highly potent hydroxyl radical (•OH). researchgate.net

The degradation of triphenylmethane (B1682552) dyes, for instance, is known to proceed via the formation of a triphenylmethyl radical through electron transfer. researchgate.net These radical species are the primary agents that attack the chromophoric structure of the dye, leading to the cleavage of chemical bonds (such as the central C-phenyl bond or N-demethylation) and subsequent decolorization and degradation. researchgate.net The photolysis of triarylmethane dyes can also generate singlet oxygen, which participates in photo-oxidative degradation pathways. researchgate.net

Studies on the closely related C.I. Basic Blue 41 show that its degradation kinetics typically follow a pseudo-first-order model, particularly in photocatalytic systems. scirp.orgscirp.orgscirp.org This indicates that the rate of degradation is directly proportional to the concentration of the dye under specific conditions. scirp.org

The photo-stability of this compound is significantly influenced by various environmental parameters, including pH, initial dye concentration, and the presence of other substances in the solution. Research on C.I. Basic Blue 41 provides a clear framework for these effects.

Effect of pH: The pH of the aqueous solution is a critical parameter. For C.I. Basic Blue 41, a cationic dye, an alkaline environment has been shown to promote its adsorption onto negatively charged catalyst surfaces (like TiO₂), thereby enhancing the degradation rate. researchgate.netulpgc.es Studies have reported that the natural pH of a C.I. Basic Blue 41 solution (around 5.5 to 6.2) is often optimal for its degradation, with efficiency decreasing in highly acidic conditions. scirp.orgresearchgate.net For example, one study found that the degradation rate of C.I. Basic Blue 41 remained high up to pH 7 but dropped to nearly 50% at pH 3. ulpgc.es

The table below summarizes findings from a study on the photocatalytic degradation of C.I. Basic Blue 41, illustrating the effect of initial dye concentration on the decolorization rate constant.

Effect of Initial Dye Concentration on the Decolorization Rate Constant (k) of C.I. Basic Blue 41 scirp.org

Initial Dye Concentration (mg·L⁻¹)	Decolorization Rate Constant, k (min⁻¹)	Degradation Efficiency after 120 min (%)
25	0.0163	86.0
50	0.0125	78.0
100	0.0068	56.0
150	0.0041	39.0

Radical Generation and Reaction Kinetics under Photolytic Conditions.

Photoreactivity in Advanced Oxidation Processes (AOPs)

Advanced Oxidation Processes (AOPs) are a class of water treatment technologies that rely on the in-situ generation of highly reactive chemical species, primarily the hydroxyl radical (•OH), to oxidize and mineralize organic pollutants. mdpi.commdpi.com this compound, like other persistent organic dyes, can be effectively degraded using AOPs, which can be broadly categorized into heterogeneous and homogeneous photocatalysis.

Heterogeneous photocatalysis involves the use of a solid semiconductor catalyst, typically in the form of nanoparticles, which becomes activated upon absorbing light of sufficient energy. nih.gov Titanium dioxide (TiO₂) is a widely used nanophotocatalyst due to its high efficiency, stability, and low cost. researchgate.net When TiO₂ is irradiated with UV light, it generates electron-hole pairs. The holes can react with water to produce hydroxyl radicals, while the electrons can react with oxygen to form superoxide radicals, both of which are powerful oxidizing agents that degrade the dye molecule. nih.govresearchgate.net

Numerous studies have demonstrated the effective degradation of C.I. Basic Blue 41 using nanophotocatalysis.

Using TiO₂ Nanoparticles: The photocatalytic oxidation of C.I. Basic Blue 41 in the presence of TiO₂ nanoparticles under UV irradiation follows pseudo-first-order kinetics. scirp.orgscirp.org The efficiency of the process is dependent on catalyst loading, with the rate increasing up to an optimal concentration, beyond which catalyst particle aggregation can cause light scattering and reduce efficiency. scirp.org

Using TiO₂-ZnO Nanocomposites: Bicomponent TiO₂-ZnO nanosized powders have also shown high photocatalytic activity for the decolorization of C.I. Basic Blue 41 under solar irradiation. researchgate.net A Ti/Zn molar ratio of 1:1 was found to be the most active, achieving approximately 100% color removal in about one hour under optimal conditions. researchgate.net

Using Other Nanocomposites: A CoS-supported ZnAl₂O₄ system has been synthesized and used for the degradation of C.I. Basic Blue 41 under visible light. ulpgc.es The bandgap energies of the components allow for visible light absorption, and the system showed complete degradation, which was stable up to a pH of 7. ulpgc.es

The table below presents kinetic data for the degradation of C.I. Basic Blue 41 using different photocatalytic systems.

Kinetic Parameters for Heterogeneous Photocatalysis of C.I. Basic Blue 41

Photocatalyst System	Light Source	Kinetic Model	Rate Constant (k)	Reference
TiO₂	UV	Pseudo-first-order	0.0322 min⁻¹	mdpi.com
Activated Carbon-TiO₂	UV	Pseudo-first-order	0.0366 min⁻¹	mdpi.com
TiO₂-ZnO	Solar	Pseudo-first-order	Not specified	researchgate.net

Homogeneous photocatalysis involves a catalyst that is in the same phase as the reactants, typically in an aqueous solution. The Photo-Fenton process is a prominent example of a homogeneous AOP. It utilizes a combination of hydrogen peroxide (H₂O₂) and ferrous ions (Fe²⁺) under UV-Vis light to generate hydroxyl radicals at a high rate. The key reaction is the photolysis of Fe(III) complexes, which regenerates the Fe²⁺ catalyst and produces additional radicals, accelerating the degradation process.

The photo-Fenton process has been successfully applied to the degradation of C.I. Basic Blue 41. researchgate.net The efficiency of this process is highly dependent on key parameters such as the initial pH and the concentrations of H₂O₂ and Fe²⁺. A study on the photo-Fenton degradation of Basic Blue 41 highlighted that the ratio of [H₂O₂] to [Fe³⁺] is a critical factor. researchgate.net While an increase in H₂O₂ concentration generally leads to a higher formation of hydroxyl radicals, an excessive amount can be detrimental, as H₂O₂ can act as a scavenger for the highly reactive •OH radicals. researchgate.net The process is most effective under acidic conditions (typically around pH 3), which keeps the iron ions in solution and promotes the generation of radicals. researchgate.net

Environmental Fate and Remediation Technologies for C.i. Basic Blue 42

Occurrence, Distribution, and Transport in Environmental Compartments

C.I. Basic Blue 42, a synthetic dye, can enter the environment through industrial effluents. Once released, its fate is governed by various physical and chemical processes. The transport and distribution of dyes like this compound in soil and water systems are of significant concern due to their potential toxicity and persistence. researchgate.net Azo dyes, a class to which some industrial dyes belong, can alter the physicochemical properties of soil and are often difficult to remove through conventional wastewater treatment methods. researchgate.net

The occurrence of dyes in surface soils near industrial units has been documented, with concentrations varying widely. researchgate.net There is evidence that plants can take up dyes, and these accumulated substances can be transported within the plant tissues. researchgate.net The movement of dyes in the environment is influenced by their chemical structure. For instance, Brilliant Blue FCF (C.I. 42090), which is neutral or anionic, is not strongly adsorbed by negatively charged soil particles, allowing it to be a useful tracer for water flow in soil. nih.gov Conversely, the persistence of certain dyes in aquatic environments can lead to toxicity for aquatic organisms. The interaction with soil components, such as humic substances, can lead to the removal of the colorant from both soil and water, suggesting a potential natural remediation pathway. mdpi.com

Biodegradation Pathways and Microbial Interactions for this compound Decolorization

Microbial decolorization and degradation are considered environmentally friendly and cost-effective alternatives to conventional treatment technologies for dye-containing wastewater. scientiaricerca.com A variety of microorganisms, including bacteria, fungi, and yeasts, have been shown to decolorize and degrade dyes through mechanisms such as biosorption, bioaccumulation, and biodegradation. scientiaricerca.comnih.gov

Enzymatic Degradation Mechanisms of Azo Linkages

The enzymatic degradation of azo dyes, a major class of synthetic colorants, is a key area of research for bioremediation. This process often begins with the reductive cleavage of the azo bond (–N=N–) by enzymes called azoreductases. tandfonline.comjazindia.com This initial step breaks the primary chromophore of the dye, leading to decolorization. The reaction involves the transfer of electrons to the azo dye, which acts as the terminal electron acceptor, resulting in the formation of colorless aromatic amines. tandfonline.com These amines can then be further broken down, often under aerobic conditions. tandfonline.com

Besides azoreductases, other microbial enzymes like laccases, lignin (B12514952) peroxidases, and manganese peroxidases can also degrade azo dyes. nih.gov These enzymes, particularly those from fungi, work through oxidative mechanisms. nih.gov For example, peroxidases can initiate both asymmetrical and symmetrical cleavage of sulfonated azo dyes. The effectiveness of these enzymes can sometimes be enhanced by the presence of small molecules known as redox mediators, which help in the electron transfer process.

It's important to note that the specific enzymes and pathways involved can vary depending on the microorganism and the chemical structure of the dye. nih.gov

Microbial Community Dynamics in this compound Bioremediation

The bioremediation of dye-contaminated environments relies on the metabolic activities of diverse microbial communities. nih.govresearchgate.net Various genera of bacteria, including Pseudomonas, Bacillus, Alcaligenes, and Arthrobacter, have been identified as effective in degrading pollutants. researchgate.net The composition of the microbial community can change significantly in response to the presence of contaminants and the bioremediation process itself. mdpi.comfrontiersin.org

In engineered systems like anaerobic baffled reactors used for treating dye effluents, specific populations of bacteria are responsible for color removal. nih.gov For instance, in the treatment of a mixture of dyes including C.I. Basic Blue 3, an anaerobic stage was effective in color removal, indicating the crucial role of anaerobic bacteria. nih.gov The efficiency of bioremediation can be influenced by environmental factors such as pH, temperature, and the availability of additional carbon and nitrogen sources, which support microbial growth and metabolic activity. nih.gov For example, the addition of a carbon source like glucose can enhance the decolorization of certain dyes through co-metabolism. frontiersin.org

The study of microbial community dynamics, often using techniques like 16S rRNA amplicon sequencing, helps in understanding the key players and metabolic pathways involved in the degradation of specific dyes like this compound. frontiersin.org This knowledge is essential for optimizing bioremediation strategies for industrial wastewater.

Biosorption Mechanisms and Applications

Biosorption is a process where biological materials, such as microbial biomass, are used to bind and remove pollutants from aqueous solutions. This mechanism is one of the ways microorganisms can decolorize dye-containing wastewater. scientiaricerca.com The cell walls of microorganisms like fungi and bacteria possess functional groups that can attract and sequester dye molecules. nih.gov

Studies have shown that various types of biomass can be effective biosorbents for basic dyes. For instance, tree ferns have been investigated for the removal of C.I. Basic Blue 41 from aqueous solutions. medchemexpress.com The process of biosorption is often rapid, with equilibrium being reached within a relatively short period. researchgate.net The efficiency of biosorption can be influenced by several factors, including pH, initial dye concentration, temperature, and the particle size of the biosorbent. researchgate.net For the biosorption of C.I. Basic Blue 41 using coconut fiber particles, the maximum adsorption was observed at a pH of 9.0. iau.ir

The biosorption capacity can be significant, with studies on the green alga Spirogyra sp. showing a higher capacity for basic dyes like C.I. Basic Blue 3 compared to acid dyes. researchgate.net This highlights the potential of using readily available and inexpensive biological materials for the treatment of textile effluents.

Adsorption-Based Removal Strategies

Adsorption is a widely used and efficient technique for removing dyes from wastewater. mdpi.comnih.gov This process involves the accumulation of dye molecules onto the surface of a solid material, known as an adsorbent.

Advanced Sorbents for this compound Sequestration: Carbon-Silica Composites and Biopolymers

Recent research has focused on developing advanced sorbents with high efficiency and capacity for dye removal. Among these, carbon-silica composites and biopolymers have shown significant promise for sequestering basic dyes like this compound.

Carbon-Silica Composites:

Carbon-silica composites are hybrid materials that combine the properties of carbon and silica (B1680970), often resulting in a high surface area and specific adsorption characteristics. researchgate.net These composites have been evaluated for the removal of various pollutants, including basic dyes. mdpi.comnih.govmdpi.com

A study on a carbon-silica composite (C/SiO₂) demonstrated high adsorption capacities for C.I. Basic Blue 3, with values ranging from 924.6 to 1295.9 mg/g depending on the temperature. mdpi.comnih.govresearchgate.net The adsorption was found to be rapid, with over 98% of C.I. Basic Blue 3 removed from a 100 mg/L solution within 5 minutes. mdpi.comnih.gov The presence of surfactants, however, can decrease the dye uptake. mdpi.comnih.govresearchgate.net The adsorption process for C.I. Basic Blue 3 on this composite was better described by the Freundlich isotherm model. mdpi.com

Another type of adsorbent, a phosphorus-containing sorbent, also showed preferential sorption for C.I. Basic Blue 3 over other basic dyes. mdpi.com Similarly, a novel sorbent prepared by copolymerizing divinylbenzene (B73037) with a phosphorylated cyclohexene (B86901) exhibited a higher adsorption capacity for C.I. Basic Blue 3 compared to C.I. Basic Yellow 2. nih.govmdpi.com

Interactive Data Table: Adsorption of C.I. Basic Blue 3 on Various Sorbents

Adsorbent	Adsorption Capacity (mg/g)	Optimal Conditions	Reference
Carbon-Silica Composite (C/SiO₂)	924.6 - 1295.9	Temperature dependent (20-60 °C)	mdpi.comnih.govresearchgate.net
Phosphorus-Containing Sorbent (DPVO–EGDMA–TMVS)	kF = 32.3 (Freundlich constant)	-	mdpi.com
Phosphorus-Containing Sorbent (CyP(Ph)4–DVB)	kF = 53.7 (Freundlich constant)	-	nih.govmdpi.com
Lewatit MonoPlus SP 112 (Cation Exchanger)	High	-	researchgate.net
Spirogyra sp. (Green Alga)	High (qualitative)	Equilibrium in 60 min	researchgate.net
Coconut Fiber Particles	48.68	pH 9.0	iau.ir

Biopolymers:

Biopolymers, such as those derived from microbial sources, represent a class of natural and often biodegradable adsorbents. srce.hrresearchgate.net These materials can be effective in flocculating and removing dyes from wastewater. Purified biopolymers from bacterial strains like Bacillus velezensis and Bacillus mojavensis have been shown to have high decolorization efficiencies for basic dyes. srce.hr

Chitosan, a biopolymer derived from crustacean shells, has also been investigated for dye removal. ajol.info While a study on C.I. Acid Blue 40 showed high removal efficiency with chitosan, the principles of using biopolymers for dye adsorption are broadly applicable. ajol.info The effectiveness of biopolymers is often linked to the presence of functional groups like amino and carboxyl groups that can interact with dye molecules. The use of biopolymers in dye removal is considered a sustainable approach due to their abundance, renewability, and non-toxic nature. researchgate.netmdpi.com

Adsorption Kinetics and Isotherm Modeling for this compound

The study of adsorption kinetics for this compound is crucial for understanding the rate at which the dye is removed from an aqueous solution and for designing efficient treatment systems. The process is often evaluated using pseudo-first-order and pseudo-second-order kinetic models. The pseudo-second-order model, in particular, has been found to be a good fit for the adsorption of basic dyes, suggesting that the rate-limiting step may be chemisorption involving valence forces through the sharing or exchange of electrons between the adsorbent and the dye molecules. squ.edu.omdeswater.com For instance, in the adsorption of Basic Blue 3, a similar cationic dye, onto polyaniline/magnetite composites, the process followed pseudo-second-order kinetics. mdpi.com

Adsorption isotherm models are essential for describing the equilibrium characteristics of adsorption, providing insight into the distribution of dye molecules between the liquid and solid phases at equilibrium. Several models are commonly employed to analyze the adsorption data of this compound and other basic dyes.

The Langmuir isotherm assumes monolayer adsorption onto a homogeneous surface with a finite number of identical sites. mdpi.combrieflands.com A key parameter of the Langmuir model is the separation factor (RL), which indicates the favorability of the adsorption process. An RL value between 0 and 1 signifies favorable adsorption. mdpi.commdpi.com

The Freundlich isotherm is an empirical model that describes adsorption on heterogeneous surfaces and does not assume monolayer adsorption. mdpi.combrieflands.com It is often used to characterize multilayer adsorption with a non-uniform distribution of adsorption heat and affinities over the heterogeneous surface. ijcce.ac.ir

The Temkin isotherm considers the effects of indirect adsorbate-adsorbate interactions on the adsorption process. It assumes that the heat of adsorption of all molecules in the layer decreases linearly with coverage due to these interactions. mdpi.combrieflands.com The model contains a constant B, which is related to the heat of adsorption. brieflands.com

The Dubinin-Radushkevitch (D-R) isotherm is a more general model that does not assume a homogeneous surface or constant adsorption potential. mdpi.comscirp.org It is used to distinguish between physical and chemical adsorption based on the mean free energy of adsorption (E). scirp.org If the value of E is below 8 kJ/mol, the adsorption process is considered to be physical; if it is between 8 and 16 kJ/mol, it is governed by ion exchange; and if it is above 16 kJ/mol, it is dominated by chemisorption.

Table 1: Adsorption Isotherm Model Parameters for Basic Dyes on Various Adsorbents

Adsorbent	Dye	Isotherm Model	q_m (mg/g)	K_L (L/mg)	R_L	K_F ((mg/g)(L/mg)^(1/n))	n	Source
Polyaniline/Fe3O4	Basic Blue 3	Langmuir	78.13	-	0-1	-	-	mdpi.com
Lignite Coal	Methylene Blue	Freundlich	-	-	-	-	-	mdpi.com
Silver Nanoparticles	Methylene Blue	Freundlich	181.82	-	0.5677	27.0287	1.5087	ijcce.ac.ir

Thermodynamic Aspects of this compound Adsorption

The thermodynamic feasibility and the nature of the adsorption process for this compound are determined by key parameters: Gibbs free energy change (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°). These parameters provide insights into the spontaneity, thermal nature, and randomness of the adsorption at the solid-liquid interface.

The Gibbs free energy change (ΔG°) indicates the spontaneity of the adsorption process. A negative value of ΔG° signifies that the adsorption is spontaneous and thermodynamically favorable. For the adsorption of Basic Blue 3 on polyaniline/magnetite composites, the ΔG° was found to be negative, confirming the spontaneous nature of the process. mdpi.comresearchgate.net Similarly, negative ΔG° values were reported for the adsorption of other basic dyes on a strong cation-exchange resin, indicating spontaneity. researchgate.net

The enthalpy change (ΔH°) reveals whether the adsorption process is endothermic (positive ΔH°) or exothermic (negative ΔH°). An endothermic process is favored by an increase in temperature, while an exothermic process is favored by a decrease in temperature. The adsorption of Methylene Blue onto hydrophobic activated carbon was found to be endothermic, as indicated by a positive ΔH° value. squ.edu.om In contrast, the adsorption of Basic Blue 3 onto polyaniline/magnetite composites was an exothermic process. mdpi.comresearchgate.net

Table 2: Thermodynamic Parameters for the Adsorption of Basic Dyes

Adsorbent	Dye	ΔG° (kJ/mol)	ΔH° (kJ/mol)	ΔS° (kJ/mol·K)	Temperature (K)	Source
Polyaniline/Fe3O4 Composite	Basic Blue 3	-10.63	-74.26	-0.210	Not Specified	mdpi.comresearchgate.net
Polyaniline	Basic Blue 3	-07.78	-62.93	-0.18	Not Specified	mdpi.comresearchgate.net
Fe3O4	Basic Blue 3	-04.05	-32.84	-0.095	Not Specified	mdpi.comresearchgate.net
Hydrophobic Activated Carbon	Methylene Blue	Negative	Positive	Positive	298-313	squ.edu.om
Strong Cation-Exchange Resin	Crystal Violet	-2.92	-	-	308	researchgate.net
Strong Cation-Exchange Resin	Basic Fuchsine	-6.31	-	-	308	researchgate.net

Regeneration and Reusability of Adsorbent Materials

The regeneration of spent adsorbents is typically achieved by using an eluting agent that can effectively desorb the dye molecules from the adsorbent surface. Common eluents include acids, bases, salts, and organic solvents. unesp.brresearchgate.net The choice of the eluting agent depends on the nature of the adsorbent and the adsorbate and the mechanism of adsorption. For instance, adsorbents used for cationic dye removal have been successfully regenerated using agents like sodium hydroxide (B78521) (NaOH) and hydrochloric acid (HCl). iwaponline.com

Studies have demonstrated the successful regeneration and reusability of various adsorbents for dye removal. For example, activated bentonite (B74815) clay used for Methylene Blue removal was effectively regenerated and reused for three cycles. mdpi.com Similarly, bauxite (B576324) residue used for the removal of Reactive Blue dye showed good regeneration performance, maintaining 99% of its original capacity after one cycle using distilled water as the regenerating agent. mdpi.com A review on low-cost adsorbents highlighted that agricultural solid wastes are among the most frequently regenerated and reused materials for dye removal. unesp.brresearchgate.net The reusability of an adsorbent may decline after several cycles due to structural collapse or the incomplete desorption of dye molecules. iwaponline.com

Electrochemical and Membrane-Based Treatment Approaches

Electrocoagulation and Electro-Oxidation of this compound Effluents

Electrocoagulation (EC) is an electrochemical technique that utilizes the in-situ generation of coagulants through the electro-dissolution of sacrificial anodes, typically made of iron or aluminum. researchgate.netsci-hub.se This process has been shown to be effective in removing dyes from textile wastewater. sci-hub.se The generated metal hydroxides have high adsorption capacities and can remove pollutants through precipitation and co-precipitation. sci-hub.se For the removal of basic dyes, iron electrodes have been reported to be more effective than aluminum electrodes. researchgate.net The efficiency of color removal in the EC process is influenced by factors such as electrical potential, current density, and the type of electrolyte used. researchgate.netsci-hub.se Studies have shown that increasing the electrical potential can enhance color reduction by increasing the release of metal ions and subsequent floc production. researchgate.net

Electro-oxidation (EO) is another electrochemical method that can degrade organic pollutants. In some cases, EC and EO can occur in a combined system. For instance, a study on the treatment of fishing industry wastewater, which has high organic content, utilized a combined electrocoagulation-electrooxidation process. nih.gov The EC stage removed the bulk of suspended matter, and the subsequent EO stage, using graphite (B72142) and titanium electrodes, further reduced the chemical oxygen demand (COD) to below discharge limits. nih.gov This demonstrates the potential of combined electrochemical processes for treating complex industrial effluents.

Nanofiltration and Reverse Osmosis for this compound Removal

Membrane-based separation processes like nanofiltration (NF) and reverse osmosis (RO) are effective physical methods for removing dissolved solids, including dyes, from wastewater. pureaqua.com These pressure-driven processes utilize semipermeable membranes to separate contaminants from the water stream.

Nanofiltration (NF) operates at lower pressures than RO and has a slightly larger pore size, allowing it to remove larger divalent ions while permitting smaller monovalent ions to pass through. NF has been successfully used for color removal from dye solutions. researchgate.net For instance, in the treatment of a reactive blue dye solution, an NF membrane achieved a dye removal rate of 97% under specific operating conditions. researchgate.net The performance of NF membranes can be affected by the presence of salts in the dye solution, which can sometimes lead to higher color removal but a decline in permeate flux. researchgate.net

Reverse Osmosis (RO) employs a much finer membrane than NF, enabling it to remove even the smallest solute molecules, including monovalent ions. pureaqua.com RO has demonstrated very high removal efficiencies for various dyes. In a study comparing RO and NF for dye removal, the RO membrane achieved a 99.9% removal of a reactive blue dye. researchgate.net Both NF and RO membranes' performance can be influenced by factors such as operating pressure, dye concentration, and the presence of other dissolved solids. researchgate.netresearchgate.net

Hybrid and Integrated Remediation Systems for this compound Contamination

An integrated approach might combine a biological treatment process with a physico-chemical method like adsorption or an advanced oxidation process (AOP). For example, a system could use an initial biological stage to reduce the bulk of the organic load, followed by an adsorption step to remove the residual, recalcitrant dye molecules.

Another effective hybrid approach involves the integration of different AOPs or the combination of AOPs with membrane filtration. rsc.org For instance, a combined electrocoagulation and anaerobic fixed-film reactor system has shown significantly enhanced removal of COD, BOD, and color compared to electrocoagulation alone. core.ac.uk Similarly, a combined treatment of electrocoagulation followed by electrooxidation has proven effective for treating high-strength industrial wastewater. nih.gov The development of multifunctional materials that combine adsorption with catalytic or antimicrobial properties also holds promise for creating more efficient integrated remediation systems. rsc.org The ultimate goal of these hybrid systems is to create a robust, efficient, and sustainable treatment train for dye-contaminated wastewater. researchgate.netscispace.com

Advanced Analytical Methodologies for C.i. Basic Blue 42 Research

Chromatographic Techniques for Separation and Quantification in Complex Matrices

Chromatography is a cornerstone of dye analysis, enabling the separation of individual components from complex mixtures for subsequent identification and quantification.

High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) with Mass Spectrometry (MS/MS) Detection

High-Performance Liquid Chromatography (HPLC) and its more recent advancement, Ultra-Performance Liquid Chromatography (UPLC), coupled with tandem mass spectrometry (MS/MS), represent the gold standard for the sensitive and specific analysis of dyes. researchgate.netresearchgate.net These methods are capable of separating dye components with high resolution and providing definitive structural information and quantification, even at trace levels. researchgate.netshimadzu.com

Research findings show that for cationic dyes, including various basic blues, reverse-phase chromatography is commonly employed. A typical setup involves a C18 column and a gradient elution mobile phase consisting of an aqueous component (often with a buffer like ammonium (B1175870) acetate (B1210297) or ammonium formate (B1220265) to improve peak shape and ionization) and an organic solvent such as acetonitrile (B52724) or methanol (B129727). shimadzu.comfda.gov.twchrom-china.com The pH of the mobile phase is a critical parameter, with acidic conditions (e.g., using formic acid) generally favored to ensure the cationic nature of the basic dyes. fda.gov.twmdpi.com

UPLC systems, which use smaller particle size columns (typically <2 µm), offer faster analysis times and higher resolution compared to traditional HPLC. rsc.orgresearchgate.netfda.gov For instance, a UPLC-MS/MS method for analyzing dyes in cosmetics can achieve separation in under four minutes. rsc.orgresearchgate.net

Detection by tandem mass spectrometry (MS/MS) is highly specific. The instrument is typically operated in positive electrospray ionization (ESI+) mode for basic dyes, which readily form positive ions. fda.gov.twunl.pt The analysis is performed in Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion for the dye is selected and fragmented to produce characteristic product ions. This precursor-to-product ion transition is unique to the analyte, minimizing interferences from the sample matrix and allowing for accurate quantification. shimadzu.comchrom-china.commdpi.com For example, in a method developed for hair dyes, a UPLC-MS/MS system using a CORTECS UPLC C18+ column and a gradient of ammonium formate buffer and a methanol/acetonitrile mixture successfully quantified multiple basic dyes. fda.gov.tw The high sensitivity of these methods allows for detection limits in the low µg/kg or ng/mL range, making them suitable for analyzing trace contaminants in textiles and cosmetics. shimadzu.comchrom-china.com

Table 1: Example UPLC-MS/MS Conditions for Cationic Dye Analysis

Parameter	Condition	Reference
Chromatography System	Ultra-Performance Liquid Chromatography (UPLC)	chrom-china.comrsc.orgresearchgate.net
Column	Waters ACQUITY UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm)	chrom-china.com
Mobile Phase A	10 mM Ammonium Acetate in Water	chrom-china.com
Mobile Phase B	Acetonitrile	chrom-china.com
Flow Rate	0.3 mL/min	fda.gov.tw
Ionization Source	Electrospray Ionization (ESI), Positive Mode	fda.gov.twmdpi.com

| Detection Mode | Multiple Reaction Monitoring (MRM) | shimadzu.commdpi.com |

Thin Layer Chromatography (TLC) and High-Performance Thin Layer Chromatography (HPTLC) in Mechanistic Studies

Thin Layer Chromatography (TLC) and its high-performance variant (HPTLC) are valuable tools for the analysis of dyes due to their simplicity, low cost, and ability to run multiple samples in parallel. nih.govaustinpublishinggroup.com These techniques are particularly useful in forensic science for comparing dye compositions in single textile fibers and in mechanistic studies for monitoring the progress of a chemical reaction or degradation process. camag.comresearchgate.netojp.gov

In HPTLC, the stationary phase is typically a fine-particle silica (B1680970) gel or cellulose (B213188) layer on a glass or aluminum plate. nih.gov A small amount of the extracted dye is spotted onto the plate, which is then placed in a sealed chamber with a solvent system (mobile phase). The solvent moves up the plate via capillary action, separating the dye components based on their differential partitioning between the stationary and mobile phases. nih.gov The separation results in a series of spots, and the retardation factor (Rf)—the ratio of the distance traveled by the spot to the distance traveled by the solvent front—is a key characteristic for identification.

For mechanistic studies, HPTLC can provide significant information. By analyzing samples taken at different time points, one can monitor the disappearance of a reactant (the original dye) and the appearance of degradation products. In forensic analysis, HPTLC can create a "fingerprint" of a dye mixture from a fiber. researchgate.netojp.gov The number of separated colorant bands, their colors, and their Rf values provide a detailed profile for comparison. ojp.govojp.gov While Rf values alone may not be sufficient for absolute identification due to variability, comparing samples on the same plate provides strong evidence for association. researchgate.netojp.gov The development of standardized procedures and dye databases is enhancing the reproducibility and utility of HPTLC for identification purposes. austinpublishinggroup.com

Capillary Electrophoresis for High-Resolution Analysis

Capillary Electrophoresis (CE) is a powerful analytical technique that offers unprecedented high-resolution separations of charged molecules like C.I. Basic Blue 42. researchgate.netlabmanager.com It is particularly advantageous for dye analysis because it requires minimal sample volume, has low running costs, and provides rapid analysis times, often under 15 minutes. researchgate.netresearchgate.net

CE separates ions based on their electrophoretic mobility in an electric field applied across a narrow-bore fused-silica capillary filled with a background electrolyte (BGE). For cationic species like basic dyes, they migrate toward the cathode. The high surface-area-to-volume ratio of the capillary allows for efficient heat dissipation, enabling the use of high voltages which results in sharp, well-defined peaks and excellent separation efficiency. labmanager.com

For complex samples like textile dyes, which may contain hydrophobic components, non-aqueous capillary electrophoresis (NACE) can be an effective alternative to traditional aqueous systems. nih.gov NACE methods often use organic solvents like methanol with additives such as acetic acid and ammonium acetate as the BGE. researchgate.net This approach can resolve issues of hydrophobic interactions with the capillary wall and improve the separation of dyes that are insoluble in water. nih.gov CE can be coupled with various detectors, including photodiode array (PDA) detectors that provide spectral information for each separated peak, and mass spectrometry (MS) for definitive identification. researchgate.net The high resolving power of CE allows it to differentiate between dyes with very similar structures and to create a detailed electropherogram profile that can serve as a fingerprint for a specific ink or dyed fiber. researchgate.netresearchgate.net

Table 2: Typical Capillary Electrophoresis Conditions for Basic Dye Separation

Parameter	Condition	Reference
Technique	Non-Aqueous Capillary Electrophoresis (NACE)	researchgate.netnih.gov
Capillary	Fused Silica (e.g., 57 cm x 75 µm)	researchgate.net
Background Electrolyte	1.0% Acetic Acid and 60 mM Ammonium Acetate in Methanol	researchgate.net
Applied Voltage	20-30 kV	researchgate.net
Detection	UV-Vis / Photodiode Array (PDA)	researchgate.net

| Analysis Time | < 15 minutes | researchgate.net |

Spectrophotometric Assays for Environmental Monitoring and Kinetic Studies

UV-Visible (UV-Vis) spectrophotometry is a widely used, simple, and cost-effective technique for the quantification of dyes in aqueous solutions, making it highly suitable for environmental monitoring of textile wastewater and for conducting kinetic studies of dye degradation. amecj.comresearchgate.net The principle is based on the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species. amecj.com

For environmental monitoring, a water sample containing a dye like this compound is analyzed in a spectrophotometer, and the absorbance is measured at its wavelength of maximum absorbance (λmax). amecj.com A calibration curve, plotted using standard solutions of known concentrations, is used to determine the concentration of the dye in the unknown sample. nih.gov However, wastewaters often contain complex mixtures of dyes and other substances, which can lead to overlapping spectra. iwaponline.com In such cases, chemometric methods like partial least squares (PLS) regression can be applied to the spectral data to resolve the mixture and simultaneously quantify individual dyes. iwaponline.com

In kinetic studies, spectrophotometry is used to monitor the rate of a reaction, such as the photocatalytic degradation of the dye. orientjchem.orgresearchgate.netjwent.net By measuring the decrease in the absorbance at the dye's λmax over time, the change in concentration can be calculated. researchgate.net This data allows for the determination of reaction kinetics, such as whether the degradation follows a pseudo-first-order or second-order model. orientjchem.orgjwent.netresearchgate.net For example, studies on the degradation of basic dyes like malachite green and basic violet have used this method to evaluate the efficiency of photocatalysts and determine the rate constants of the degradation process. orientjchem.orgresearchgate.net

Electrochemical Sensors for Trace Detection in Environmental Samples

Electrochemical sensors are emerging as powerful tools for the rapid, on-site, and sensitive detection of pollutants, including dyes, in environmental samples. mdpi.commdpi.com These sensors offer advantages over traditional methods, such as portability, low cost, and fast response times. researchgate.net The general principle involves an electrode whose surface is chemically modified to selectively interact with the target analyte (e.g., this compound). This interaction causes a measurable change in an electrical property, such as current or potential, which is proportional to the concentration of the analyte. researchgate.netresearchgate.net

For the detection of triarylmethane dyes, a class to which many basic blue dyes belong, voltammetric methods are often used. researchgate.netacs.org A common approach is to use a glassy carbon electrode (GCE) modified with nanomaterials like carbon nanotubes, graphene, or metal nanoparticles. These materials enhance the electrode's surface area and electrocatalytic activity, thereby improving the sensitivity and selectivity of the sensor. researchgate.net

The detection mechanism often involves the electrochemical oxidation or reduction of the dye molecule at the modified electrode surface. By applying a potential sweep and measuring the resulting peak current (using techniques like cyclic voltammetry or differential pulse voltammetry), the dye concentration can be determined. researchgate.net Research on sensors for dyes like malachite green and basic fuchsin has demonstrated the ability to achieve very low detection limits, often in the nanomolar (nM) or micromolar (µM) range. researchgate.netresearchgate.net While specific sensors for this compound are not widely reported, the principles and materials used for other cationic and triarylmethane dyes provide a clear framework for its potential detection using this technology. researchgate.netacs.org

Theoretical and Computational Chemistry Studies of C.i. Basic Blue 42

Quantum Chemical Calculations of Electronic Structure and Reactivity

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), are instrumental in elucidating the electronic structure of dye molecules and predicting their chemical reactivity. crimsonpublishers.commdpi.com These calculations can determine the distribution of electrons within a molecule and identify the most likely sites for chemical reactions. crimsonpublishers.com Key parameters derived from these calculations include the energies of the Highest Occupied Molecular Orbital (E-HOMO) and the Lowest Unoccupied Molecular Orbital (E-LUMO), the HOMO-LUMO energy gap (ΔE), electronegativity (χ), and global hardness (η). researchgate.netresearchgate.net

The E-HOMO is related to the molecule's ability to donate electrons, while the E-LUMO indicates its ability to accept electrons. chemmethod.com A smaller HOMO-LUMO energy gap (ΔE) suggests higher chemical reactivity and lower kinetic stability, as less energy is required to excite an electron to a higher energy state. chemmethod.comacs.org These parameters are crucial for predicting how a dye will interact with other molecules, such as fibers during the dyeing process or substrates during adsorption. researchgate.net

For instance, DFT calculations performed on the related compound C.I. Basic Blue 41 revealed its electronic properties, which help explain its adsorption behavior. researchgate.net A comparison of these quantum chemical descriptors with another dye, Basic Red 46, showed that Basic Blue 41 has a lower HOMO-LUMO energy gap, higher electrophilicity, and greater softness, indicating a more favored and faster adsorption process, a finding that aligned with experimental results. researchgate.net

Table 1: Representative Quantum Chemical Parameters Calculated via DFT Data based on a comparative study of C.I. Basic Blue 41 as a proxy for a typical cationic azo dye.

Parameter	Symbol	Value (for Basic Blue 41) researchgate.net	Significance
HOMO Energy	E-HOMO	-	Relates to electron-donating ability.
LUMO Energy	E-LUMO	-	Relates to electron-accepting ability.
Energy Gap	ΔE (HOMO-LUMO)	2.55 eV	Indicates chemical reactivity and stability.
Electronegativity	χ	4.35 eV	Measures the power to attract electrons.
Electrophilicity	ω	3.70 eV	Index for electron-accepting capacity.
Softness	S	0.78	Inverse of hardness; high value indicates high reactivity.

Molecular Dynamics Simulations of Intermolecular Interactions and Aggregation Behavior

Molecular Dynamics (MD) simulations are a computational method used to study the physical movements of atoms and molecules over time. For dyes, MD is particularly valuable for investigating intermolecular interactions and aggregation behavior in solution. tandfonline.com Dye aggregation, where individual molecules clump together, can significantly affect the color, solubility, and efficiency of the dyeing process. This aggregation is driven by non-covalent forces such as van der Waals interactions, hydrogen bonding, and particularly π-π stacking between the aromatic rings of the dye molecules. tandfonline.comphyschemres.org

MD simulations can model a system containing numerous dye and solvent molecules, tracking their trajectories to understand how aggregates form and what structures they adopt. researchgate.net Studies on other reactive azo dyes have used MD to determine aggregation equilibrium times and the preferred size of aggregates, finding that aggregation tendencies are influenced by factors like the number of water-soluble groups and the molecular weight of the dye. tandfonline.com For example, simulations of the anionic azo dye Sunset Yellow in water showed that molecules self-assemble into stacked aggregates, primarily through head-to-tail stacking. researchgate.net

While specific MD simulation studies on C.I. Basic Blue 42 are not available in the surveyed literature, this methodology would be essential to understand its behavior in aqueous solutions. Such simulations could predict its tendency to form dimers or larger aggregates, providing insight into how solution conditions like concentration and pH might influence its performance in industrial applications. scispace.com

Predictive Modeling of Environmental Behavior, Transformation Pathways, and Adsorption Phenomena

Predictive modeling combines theoretical principles with experimental data to forecast the behavior of chemical compounds in various environments. For dyes like this compound, this is critical for assessing their environmental impact, particularly their adsorption onto surfaces and potential degradation pathways. tandfonline.com

Adsorption Phenomena: The removal of dyes from wastewater is often achieved through adsorption onto materials like activated carbon. researchgate.net The efficiency of this process can be predicted using isotherm and kinetic models.

Isotherm Models: Langmuir and Freundlich isotherms are commonly used to describe the equilibrium state of adsorption. The Langmuir model assumes a monolayer of adsorbate on a homogeneous surface, while the Freundlich model is applicable to heterogeneous surfaces. researchgate.net

Kinetic Models: Pseudo-first-order and pseudo-second-order models are used to determine the rate of adsorption. The pseudo-second-order model often suggests that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. mdpi.com

Studies on the related C.I. Basic Blue 41 have shown that its adsorption onto activated carbon fits well with the Langmuir isotherm and the pseudo-second-order kinetic model, indicating a spontaneous, monolayer adsorption process. researchgate.net

Table 2: Representative Adsorption Model Parameters for a Cationic Dye Data based on the adsorption of C.I. Basic Blue 41 onto palm bio-waste derived activated carbon as a proxy.

Model Type	Model Name	Parameter	Value researchgate.net	Interpretation
Isotherm	Langmuir	qm (mg g⁻¹)	344.83	Maximum monolayer adsorption capacity.
R²	>0.99	Goodness of fit for the model.
Kinetics	Pseudo-second-order	k₂ (g mg⁻¹ min⁻¹)	-	Rate constant for the kinetic model.
R²	>0.99	Goodness of fit for the model.

Transformation Pathways: Computational models, including DFT, can predict the most likely sites on a dye molecule for chemical or biological attack, thus mapping potential transformation or degradation pathways. tandfonline.com For azo dyes, a key concern is the reductive cleavage of the azo bond (–N=N–), which can form potentially harmful aromatic amines. tandfonline.com Predictive models can help identify the conditions under which such degradation is likely to occur. Furthermore, advanced techniques like machine learning are increasingly being used to develop predictive models for dye removal and degradation by analyzing large datasets of experimental conditions. mdpi.combohrium.com

Advanced Materials Integration and Functionalization with C.i. Basic Blue 42

Fabrication of Functionalized Materials for Selective Dye Interaction

The development of materials engineered for the selective removal of dyes from aqueous environments is a significant area of research. C.I. Basic Blue 42, as a cationic dye, is a target molecule for various functionalized adsorbents. The fabrication of these materials often involves creating surfaces with specific chemical properties that promote strong and selective interactions with the dye.

One approach involves the use of molecularly imprinted polymers (MIPs). These are synthetic polymers with custom-made recognition sites for a specific template molecule. For instance, MIPs have been synthesized for the selective removal of Basic Blue 3, a cationic dye structurally related to this compound. nih.gov In such systems, functional monomers like methacrylic acid are polymerized in the presence of the template dye. nih.gov The subsequent removal of the template leaves behind cavities that are sterically and chemically complementary to the target dye, enabling high selectivity. nih.gov The primary interaction mechanism is often electrostatic, where the anionic functional groups (e.g., carboxylates) on the polymer bind with the cationic dye molecule. nih.govworlddyevariety.com

Another effective strategy is the functionalization of biomaterials and other substrates with acidic groups to enhance the adsorption of cationic dyes. For example, biochar derived from lignocellulosic waste has been chemically treated with acids to introduce oxygen-containing functional groups, such as carboxyl and hydroxyl groups. dergipark.org.tr These groups on the material's surface provide negatively charged sites that electrostatically attract and bind cationic dyes like this compound. dergipark.org.tr The interaction is highly dependent on the solution's pH, with higher pH values generally leading to a more negatively charged adsorbent surface and, consequently, greater dye removal capacity. nih.gov

Research has also explored the use of composite materials. Polyaniline (PANI), a conducting polymer, has been combined with magnetite (Fe₃O₄) to create composites for the efficient removal of basic dyes. inditex.com The PANI matrix can be doped to create a surface with specific charge characteristics, facilitating the adsorption of cationic dyes. inditex.com The interaction between the cationic dye and the adsorbent surface is attributed to electrostatic forces with the negative sites on the material. inditex.com

The table below summarizes the adsorption capacities of various functionalized materials for basic blue dyes, illustrating the effectiveness of different fabrication strategies.

Adsorbent Material	Target Dye	Maximum Adsorption Capacity (mg/g)	Key Interaction Mechanism
Molecularly Imprinted Polymer (MIP) nih.gov	Basic Blue 3	99.0	Electrostatic Interaction, Shape Recognition
Acid/Base Modified Biochar dergipark.org.tr	Methylene Blue	826.45	Electrostatic Interaction, Hydrogen Bonding
Polyaniline/Magnetite Composite inditex.com	Basic Blue 3	Varies with composite ratio	Electrostatic Interaction
Cation Exchange Resin researchgate.net	Basic Blue 3	>200	Ion Exchange, Electrostatic Interaction

Smart Textiles and Responsive Materials Utilizing this compound Chromophores

The field of smart textiles involves the integration of materials that can sense and respond to environmental stimuli. researchgate.net While this compound is primarily used for dyeing conventional textiles, particularly acrylic fibers, its chromophoric properties present potential for use in responsive materials. rsc.org A chromophore's response to stimuli such as light, pH, or temperature can be harnessed to create textiles with sensing or color-changing capabilities.

Although direct research on this compound as the active component in smart textiles is not extensively documented, the principles can be inferred from studies on similar dye classes. For example, azo dyes, a class to which the related Basic Blue 41 belongs, have been incorporated into polymers to create photo-responsive systems. mdpi.com The light-induced isomerization of the azo chromophore can alter the polymer's properties, leading to changes in conformation or solubility, which can be translated into a macroscopic response. mdpi.com

The development of such responsive materials often involves the covalent attachment of the dye to a polymer backbone. researchgate.net This can be achieved by polymerizing monomers that already contain the dye chromophore or by chemically modifying a pre-existing polymer to include the dye. researchgate.net For this compound, its application in smart textiles could involve its incorporation into a polymer matrix that changes its properties upon a specific trigger, with the dye serving as a visual indicator of that change. For instance, a textile could be designed to change color in response to pH variations if the dye's absorption spectrum is sensitive to the acidity of its environment.

The primary role of this compound in current textile applications is to provide a stable and bright blue coloration to fabrics like acrylics. rsc.org The creation of "smart" functionality often relies on additional components or modifications to the fabric or dye system. For example, a fabric dyed with Basic Blue 42 could be coated with a secondary layer containing a responsive material, where the background color provided by the dye enhances the visibility of the responsive change.

Polymeric Composites and Nanomaterials Incorporating this compound

The incorporation of this compound and similar dyes into polymeric composites and nanomaterials is a strategy to create materials with enhanced or novel functionalities, particularly for environmental applications like photocatalysis. ontosight.ai

A notable application is in the photocatalytic degradation of organic pollutants. Nanomaterials such as titanium dioxide (TiO₂) are widely used as photocatalysts due to their ability to generate reactive oxygen species (ROS) under UV irradiation. researchgate.netpku.edu.cn The performance of TiO₂ can be extended into the visible light spectrum by using dyes as photosensitizers. In this context, a dye like C.I. Basic Blue 41, an azo dye, absorbs visible light and transfers the energy to the semiconductor, initiating the catalytic process. researchgate.netpku.edu.cnwikipedia.org Studies have investigated the photocatalytic degradation of Basic Blue 41 using TiO₂ nanoparticles, demonstrating that the dye can be effectively mineralized. researchgate.netpku.edu.cnwikipedia.org The process is influenced by factors such as initial dye concentration, pH, and catalyst loading. researchgate.netpku.edu.cn

Polymeric composites are also being developed for dye removal through adsorption. Composites of polyaniline (PANI) and magnetite (Fe₃O₄) have been synthesized and used as adsorbents for basic dyes. inditex.com These composites combine the adsorptive properties of the polymer with the magnetic separability of the iron oxide nanoparticles, allowing for easy removal of the adsorbent from water after the treatment process. inditex.com The interaction is primarily due to the electrostatic attraction between the cationic dye and the negatively charged sites on the PANI composite. inditex.com

Furthermore, the incorporation of dyes into polymer matrices is a method to produce colored polymer particles for various applications. rsc.org Patents have described the encapsulation of dyes, including the related C.I. Basic Blue 41, within a polymer matrix. rsc.org This process can prevent dye leaching by physically trapping or chemically binding the dye within the polymer structure. rsc.org Such composites are valuable in applications where color stability and prevention of dye migration are critical.

The table below details research findings on composites and nanomaterials involving basic blue dyes.

Material System	Target Dye	Application	Key Findings
TiO₂ Nanoparticles researchgate.netpku.edu.cn	C.I. Basic Blue 41	Photocatalytic Degradation	Follows pseudo-first-order kinetics; degradation is influenced by pH and catalyst dose.
Polyaniline/Fe₃O₄ Composite inditex.com	Basic Blue 3	Adsorption	Combines high adsorption capacity with magnetic separability for efficient dye removal.
Polymer Matrix rsc.org	C.I. Basic Blue 41	Colored Particles	Encapsulation within the polymer prevents dye leaching and ensures color stability.

Development of Optoelectronic Devices and Dye-Sensitized Systems

The unique electronic and photophysical properties of organic dyes make them attractive candidates for applications in optoelectronic devices, most notably in dye-sensitized solar cells (DSSCs). nih.govscirp.org DSSCs are a type of photovoltaic cell that uses a monolayer of dye molecules adsorbed onto a wide-bandgap semiconductor to harvest light. scirp.orgacs.org

The function of the dye in a DSSC is to absorb photons and inject electrons into the conduction band of the semiconductor, typically TiO₂. nih.govacs.org To be effective, a sensitizer (B1316253) dye should possess several key characteristics: strong absorption in the visible and near-infrared regions, appropriate ground and excited state energy levels for efficient electron injection and dye regeneration, and high stability under illumination and electrochemical cycling. nih.gov

Blue-absorbing dyes are particularly sought after for use in DSSCs, often in combination with other dyes (co-sensitization), to create a panchromatic response that covers the entire solar spectrum. researchgate.net While numerous novel "blue dyes" based on complex organic structures like diketopyrrolopyrrole or porphyrins have been specifically designed and synthesized for high-efficiency DSSCs, the use of commercially available textile dyes is also explored as a low-cost alternative. nih.govresearchgate.net

Although there is no specific research found detailing the use of this compound as a photosensitizer in DSSCs, its fundamental properties as a chromophore suggest its potential. As a cationic dye with a distinct blue color, it absorbs light in the visible spectrum. Its suitability for a DSSC would depend on its energy levels (HOMO/LUMO), quantum yield of fluorescence, and its ability to form a stable and electronically coupled interface with the TiO₂ surface. Studies on other basic dyes like Methylene Blue (C.I. Basic Blue 9) have explored their potential as photosensitizers, indicating that this class of dyes can participate in photo-induced electron transfer processes. The development of this compound for such applications would require detailed photophysical and electrochemical characterization to assess its performance against established DSSC dyes.

Environmental Ecotoxicological Research Non Human Biota of C.i. Basic Blue 42 and Its Degradation Products

Bioaccumulation and Biotransformation in Non-Human Organisms (e.g., aquatic life, plants)

No specific data on the bioaccumulation or biotransformation of C.I. Basic Blue 42 in aquatic organisms, plants, or other non-human biota were found in the reviewed scientific literature.

Impact on Microbial Ecosystems and Enzyme Activity

Information detailing the specific impacts of this compound on microbial ecosystems, including effects on microbial community structure, diversity, or the activity of soil and aquatic enzymes, is not available in the reviewed sources.

Assessment of Environmental Persistence and Mobility

No studies assessing the environmental half-life, persistence, or mobility (e.g., soil sorption/desorption coefficients) of this compound were identified in the scientific literature.

Future Research Trajectories and Emerging Paradigms for C.i. Basic Blue 42

Interdisciplinary Approaches in C.I. Basic Blue 42 Research

The study of this compound is increasingly benefiting from interdisciplinary approaches that integrate chemistry, biology, environmental science, and materials science. This holistic perspective is crucial for addressing the multifaceted challenges and opportunities associated with this synthetic dye. By combining expertise from various fields, researchers can develop a more comprehensive understanding of the dye's lifecycle, from synthesis and application to its environmental fate and potential for new functionalities.

Collaborations between chemists and biologists are proving particularly fruitful in the realm of bioremediation. While chemists focus on the molecular structure and properties of this compound, biologists, particularly microbiologists, are identifying and engineering microorganisms and enzymes capable of degrading this complex molecule. mdpi.comresearchgate.net This synergy is essential for developing effective and environmentally friendly methods to treat textile wastewater containing this dye. mdpi.com

Furthermore, the intersection of materials science and this compound research is opening up new avenues for the development of advanced materials. By incorporating the dye into various matrices, researchers are exploring novel applications in areas such as sensing and photonics. dcu.ie This requires a deep understanding of both the chemical properties of the dye and the physical and chemical characteristics of the host materials.

The following table summarizes key areas of interdisciplinary research for this compound:

Research Area	Contributing Disciplines	Key Objectives
Bioremediation	Chemistry, Biology, Environmental Engineering	Develop efficient and sustainable methods for dye degradation in wastewater. mdpi.comresearchgate.net
Sustainable Synthesis	Organic Chemistry, Green Chemistry, Chemical Engineering	Design and optimize environmentally benign synthesis routes for the dye. rsc.org
Advanced Materials	Materials Science, Chemistry, Physics	Create novel functional materials with tailored optical and electronic properties. dcu.ie
Toxicological Studies	Toxicology, Environmental Science, Public Health	Assess the environmental and health impacts of the dye and its degradation byproducts. mdpi.com

This interdisciplinary momentum is expected to accelerate, leading to innovative solutions that address both the environmental challenges posed by this compound and unlock its potential in new technological applications.

Sustainable Synthesis and Application Paradigms for Basic Dyes

The demand for more sustainable practices in the chemical industry is driving a paradigm shift in the synthesis and application of basic dyes like this compound. thebusinessresearchcompany.com The focus is moving away from traditional, often hazardous, chemical processes towards greener alternatives that minimize environmental impact and promote a circular economy.

A key area of research is the development of bio-based dyes, which utilize renewable resources and often exhibit greater biodegradability. rsc.org While the direct biological synthesis of this compound is not yet established, research into microbial pigments offers a promising long-term alternative to synthetic dyes. rsc.org This approach aligns with the principles of green chemistry, aiming to reduce reliance on petrochemical feedstocks and minimize the generation of hazardous waste. rsc.org

In terms of application, innovations are focused on improving the efficiency of the dyeing process to reduce water and energy consumption. This includes the development of waterless dyeing technologies and the use of more environmentally friendly mordants and fixing agents. nih.gov The goal is to maximize the uptake of the dye by the textile fibers, thereby minimizing the amount of dye released into wastewater. mdpi.com

The table below outlines emerging sustainable paradigms for basic dyes:

Paradigm	Description	Potential Benefits
Bio-based Synthesis	Utilization of microorganisms or enzymes to produce dye molecules from renewable feedstocks. rsc.org	Reduced reliance on fossil fuels, increased biodegradability, and potentially less toxic byproducts. rsc.org
Waterless Dyeing	Application of dyes using supercritical fluids (e.g., CO2) or other non-aqueous media. nih.gov	Significant reduction in water consumption and wastewater generation.
Eco-friendly Mordants	Replacement of heavy metal-based mordants with natural or less toxic alternatives. nih.gov	Reduced heavy metal pollution in wastewater.
High-Fixation Dyes	Development of dyes with a higher affinity for textile fibers, leading to less dye wastage. mdpi.com	Lower concentrations of dye in effluent, leading to reduced environmental impact.

The transition to these sustainable paradigms presents both challenges and opportunities. While significant research and development are still required to make these technologies economically viable on a large scale, the long-term benefits for the environment and human health are substantial. nih.gov

Challenges and Opportunities in Advanced Environmental Remediation Technologies

The removal of synthetic dyes like this compound from industrial effluents presents a significant environmental challenge due to their complex aromatic structures and resistance to degradation. mdpi.com Traditional wastewater treatment methods are often insufficient for complete color removal and can generate secondary pollutants. austinpublishinggroup.com However, ongoing research into advanced remediation technologies offers promising solutions.

One of the primary challenges is the high concentration and variability of dyes in textile wastewater. austinpublishinggroup.com This necessitates the development of robust and adaptable treatment methods. Advanced oxidation processes (AOPs), such as ozonation and Fenton reactions, have shown effectiveness in breaking down the complex molecules of dyes. austinpublishinggroup.com However, these methods can be energy-intensive and may produce harmful byproducts if not carefully controlled.

Biological treatment methods, utilizing microorganisms or their enzymes, are gaining traction as a more sustainable alternative. mdpi.com While bioremediation can be cost-effective and environmentally friendly, challenges remain in terms of the slow degradation rates and the sensitivity of microorganisms to the high concentrations of dyes and other chemicals present in industrial wastewater. mdpi.comresearchgate.net

The table below summarizes the challenges and opportunities of various advanced remediation technologies for dye removal:

Technology	Challenges	Opportunities
Advanced Oxidation Processes (AOPs)	High energy consumption, potential for byproduct formation. austinpublishinggroup.com	Effective for degrading a wide range of complex dye molecules. austinpublishinggroup.com
Bioremediation	Slow degradation rates, sensitivity to high dye concentrations. mdpi.comresearchgate.net	Cost-effective, environmentally friendly, and potential for complete mineralization. mdpi.com
Adsorption	Disposal of spent adsorbent material. mdpi.com	High efficiency for dye removal, potential for adsorbent regeneration and reuse. mdpi.com
Membrane Filtration	Membrane fouling and high operational costs. mdpi.com	Effective for separating dyes from water, potential for dye recovery.

The future of dye remediation likely lies in the integration of multiple technologies. For instance, a combined approach using adsorption to concentrate the dye followed by a biological or advanced oxidation process to degrade it could offer a highly efficient and sustainable solution.

Development of Novel Functional Materials Driven by this compound Chemistry

The unique chemical structure of this compound, with its extended π-conjugated system, makes it an interesting building block for the development of novel functional materials. ontosight.ai By harnessing the optical and electronic properties of this dye, researchers are exploring its potential in a variety of advanced applications beyond its traditional use as a colorant.

One promising area is the development of chemical sensors. The color of this compound can be sensitive to its chemical environment, such as pH or the presence of specific metal ions. enochdye.com By immobilizing the dye within a suitable polymer matrix or on a solid support, it is possible to create materials that exhibit a color change in response to a target analyte. dcu.ie This principle can be applied to the fabrication of low-cost and portable sensors for environmental monitoring or medical diagnostics.

Furthermore, the incorporation of this compound into polymeric materials can lead to the creation of photoresponsive systems. dcu.ie The dye's ability to absorb light can be used to trigger changes in the properties of the host material, such as its shape or permeability. This opens up possibilities for the development of light-actuated devices, such as microvalves in microfluidic systems or materials for controlled drug release. dcu.ie

The table below highlights potential applications of functional materials derived from this compound:

Application Area	Material Concept	Potential Functionality
Chemical Sensing	Dye-impregnated polymers or ionogels. dcu.ie	Colorimetric detection of pH, metal ions, or other analytes. dcu.ieenochdye.com
Photo-actuation	Dye-functionalized polymers. dcu.ie	Light-controlled changes in material shape or properties for microfluidic valves or soft robotics. dcu.ie
Non-linear Optics	Dye-doped glasses or crystals.	Materials with second- or third-order non-linear optical properties for applications in photonics and telecommunications.
Organic Electronics	Dye-based thin films.	Potential use as a component in organic light-emitting diodes (OLEDs) or organic photovoltaic (OPV) cells.

The exploration of this compound as a component in functional materials is still in its early stages, but the initial findings suggest a rich field for future research and development.

Q & A

Basic Research Questions

Q. What standardized methodologies are recommended for verifying the purity of C.I. Basic Blue 42 in synthetic chemistry studies?

• Methodological Answer : Use high-performance liquid chromatography (HPLC) with a reverse-phase C18 column and UV-Vis detection at λ_max ≈ 610 nm. Thin-layer chromatography (TLC) on silica gel plates (eluent: methanol/ethyl acetate, 1:4 v/v) can provide preliminary purity assessment. Confirm structural integrity via Fourier-transform infrared spectroscopy (FTIR) to identify characteristic amine and aromatic C-H stretches. Quantify impurities using mass spectrometry (MS) coupled with HPLC .

Q. How should researchers systematically identify knowledge gaps in existing literature on this compound’s physicochemical properties?

• Methodological Answer : Conduct a Boolean search across databases (e.g., PubMed, SciFinder) using keywords: “this compound” AND (“solubility” OR “stability” OR “spectroscopy”). Filter results by publication date (last 10 years) and peer-reviewed status. Use citation tracking tools to map seminal studies. Tabulate inconsistencies in reported data (e.g., molar extinction coefficients, degradation kinetics) to highlight unresolved questions .

Advanced Research Questions

Q. What experimental designs are optimal for studying the pH-dependent aggregation kinetics of this compound in aqueous media?

• Methodological Answer : Prepare buffered solutions (pH 2–12) and monitor aggregation via dynamic light scattering (DLS) at 25°C. Control ionic strength with NaCl (0.1–1.0 M). Use UV-Vis spectroscopy to correlate absorbance shifts (e.g., hypsochromic shifts indicating H-aggregation) with pH. Perform triplicate measurements and apply the Derjaguin-Landau-Verwey-Overbeek (DLVO) theory to model electrostatic interactions. Validate with zeta potential measurements .

Q. How can researchers resolve contradictions in reported thermal degradation pathways of this compound using meta-analytical frameworks?

• Methodological Answer : Compile thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) data from literature. Normalize degradation temperatures relative to heating rates using the Ozawa-Flynn-Wall method. Perform multivariate regression to identify confounding variables (e.g., sample purity, atmospheric conditions). Validate hypotheses via controlled experiments under inert (N₂) and oxidative (O₂) atmospheres .

Q. What advanced spectroscopic techniques are suitable for probing the interaction between this compound and cellulose-based substrates?

• Methodological Answer : Employ time-resolved fluorescence spectroscopy to study dye-substrate binding kinetics. Use atomic force microscopy (AFM) to map surface topology changes post-adsorption. Complement with X-ray photoelectron spectroscopy (XPS) to analyze elemental composition shifts (e.g., N 1s peaks for amine groups). For quantitative analysis, apply Langmuir and Freundlich isotherm models to adsorption data .

Q. How should researchers design a study to evaluate the correlation between this compound concentration and its inhibitory effects on bacterial biofilms?

• Methodological Answer : Cultivate biofilms (e.g., Staphylococcus aureus) in 96-well plates. Treat with dye concentrations (0–500 µg/mL) for 24 hours. Quantify biofilm biomass via crystal violet staining (OD_{570 nm}). Use confocal laser scanning microscopy (CLSM) with live/dead staining to assess viability. Apply non-linear regression (e.g., Hill equation) to model dose-response relationships. Include negative controls and triplicate biological replicates .

Methodological Considerations

• Data Contradiction Analysis : When encountering conflicting results, use the PICO framework (Population: dye properties; Intervention: experimental variables; Comparison: literature data; Outcome: resolved mechanisms) to isolate variables. Apply the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to refine hypotheses .
• Reproducibility : Document experimental protocols in line with the Beilstein Journal of Organic Chemistry guidelines, including detailed synthesis steps, instrument calibration data, and raw data archiving in supplementary materials .